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Compound of Interest

Compound Name: TCH-165

Cat. No.: B611247 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, handling, and use of TCH-165 in

cell culture experiments. The following troubleshooting guides and frequently asked questions

(FAQs) are designed to address common issues and ensure the reliable application of TCH-
165 in your research.

Frequently Asked Questions (FAQs)
1. How should I store TCH-165?

Proper storage of TCH-165 is critical to maintain its activity. Here are the recommended

storage conditions:

Form Storage Temperature Duration

Powder -20°C 3 years

4°C 2 years

In Solvent (e.g., DMSO) -80°C 2 years

-20°C 1 year

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot

stock solutions into single-use volumes.[1]
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2. How do I prepare a stock solution of TCH-165?

TCH-165 is soluble in organic solvents such as DMSO and ethanol. For cell culture

applications, preparing a high-concentration stock solution in anhydrous DMSO is

recommended. This minimizes the final concentration of the organic solvent in your culture

medium, which can be toxic to cells. A stock concentration of 10 mM is commonly used.

3. What is the stability of TCH-165 in cell culture media?

Currently, there is no direct published data on the half-life or degradation rate of TCH-165 in

cell culture media. TCH-165 belongs to the imidazoline class of compounds. Some imidazoline

derivatives are known to be stable in acidic solutions but can undergo hydrolysis in aqueous

basic media.[2] Since most cell culture media are buffered to a physiological pH of ~7.4, which

is slightly basic, there is a potential for hydrolysis over extended incubation periods.

For typical cell culture experiments with incubation times ranging from 4 to 72 hours, TCH-165
has been shown to be effective, suggesting it retains sufficient activity during this period.[1][3]

However, for long-term experiments, it is advisable to refresh the media with freshly diluted

TCH-165 periodically.

4. What is the mechanism of action of TCH-165?

TCH-165 is a small molecule modulator of proteasome assembly. It enhances the activity of the

20S proteasome by promoting an "open-gate" conformation. This facilitates the degradation of

intrinsically disordered proteins (IDPs), such as α-synuclein, tau, and c-Fos, while not affecting

the degradation of structured proteins like GAPDH. TCH-165 achieves this by shifting the

dynamic equilibrium from the 26S proteasome to the 20S proteasome, leading to an increase

in free 20S proteasome complexes.
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TCH-165 Mechanism of Action.
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Issue Possible Cause Suggested Solution

Inconsistent or no observable

effect of TCH-165

Compound Degradation:

Improper storage of stock

solutions or instability in media

during long-term experiments.

- Ensure stock solutions are

stored at -80°C in single-use

aliquots. - For experiments

longer than 72 hours, consider

replacing the media with fresh

TCH-165 every 48-72 hours.

Incorrect Concentration: The

effective concentration can

vary between cell lines.

- Perform a dose-response

experiment to determine the

optimal concentration for your

specific cell line and

experimental endpoint.

Effective concentrations in

published studies range from

low micromolar (e.g., 1-10

µM).

Cell Line Resistance: Some

cell lines may be less sensitive

to the effects of TCH-165.

- Verify the expression of the

20S proteasome in your cell

line. - Consider testing a

different cell line known to be

responsive to proteasome

modulation.

High Cellular Toxicity

Solvent Toxicity: High

concentrations of DMSO can

be toxic to cells.

- Ensure the final

concentration of DMSO in the

cell culture medium is below

0.5%, and ideally below 0.1%.

- Always include a vehicle

control (media with the same

concentration of DMSO as the

TCH-165 treated wells) in your

experiments.
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Off-Target Effects: At very high

concentrations, TCH-165 may

have off-target effects.

- Use the lowest effective

concentration determined from

your dose-response

experiments.

Precipitation of TCH-165 in

Media

Poor Solubility: TCH-165 may

precipitate when a

concentrated DMSO stock is

added directly to aqueous

media.

- To avoid precipitation,

perform a serial dilution of the

DMSO stock in your cell

culture medium. - Gently

vortex the diluted solution

before adding it to your cells.

Experimental Protocols
Protocol for Preparing TCH-165 Working Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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